Cas no 548-04-9 (Hypericin)

Hypericin is a highly effective naphthodianthrone derivative exhibiting potent photodynamic activity. It has been shown to exhibit strong cytotoxic effects on cancer cells and selectively target tumor tissues upon light activation, making it a promising candidate for oncological applications in phototherapy and chemophototherapy treatments.

Hypericin structure

Product Name:Hypericin

CAS No:548-04-9

MF:C₃₀H₁₆O₈

MW:504.443248748779

MDL:MFCD00016683

CID:38253

PubChem ID:24880333

Update Time:2025-09-22

Hypericin Chemical and Physical Properties

Names and Identifiers

- 1,3,4,6,8,13-Hexahydroxy-10,11-dimethylphenanthro[1,10,9,8-opqra]perylene-7,14-dione
- Hypericin Hypericum perforatum
- Hypericin
- St. John'S Wort Extract
- 4,5,7,4',5',7'-Hexahydroxy-2,2'-dimethylnaphthodianthrone
- CYCLOSAN
- CYCLO-WERROL
- Hypericin from Hypericum perforatum
- HYPERICUM RED
- MYCOPOPHYRIN
- MYCOPORPHYRIN
- VIMRxyn
- Cyclo werrol
- 1,3,4,6,8,13-Hexahydroxy-10,11-di-methylphenanthro(1,10,9,8,opqra)perylene-7,14-dione
- hypericine
- hipericina
- Hyperizin
- Cyclo-Werol
- Hypericum Extract
- C30H16O8
- NSC407313
- Hypericin & Visible light
- (component of) Hypericum spp (st. John's wort)
- 7V2F1075HD
- NSC622946
- 4,5,7,4',5',7'-Hexahydroxy-2,2'-dimethyl-mesonapthtodian
- BIDD:PXR0084
- BTXNYTINYBABQR-UHFFFAOYSA-N
- MFCD00016683
- HYPERICIN [WHO-DD]
- Phenanthro(1,10,9,8-opqra)perylene-7,14-dione, 1,3,4,6,8,13-hexahydroxy-10,11-dimethyl-
- SR-05000002344-2
- NSC-407313
- BMK1-D8
- C07606
- Phenanthro[1,10,9,8-opqra]perylene-7,14-dione,1,3,4,6,8,13-hexahydroxy-10,11-dimethyl-, stereoisomer
- rac-(3aM,10aM)-1,3,4,6,8,13-hexahydroxy-10,11- dimethylphenanthro[1,10,9,8-opqra]perylene-7,14- dione
- Phenanthro[1,10,9,8-opqra]perylene-7,14-dione, 1,3,4,6,8,13-hexahydroxy-10,11-dimethyl-
- 1,3,4,6,8,13-Hexahydroxy-10,11-dimethylphenanthro[1,10,9,8-opqra]perylene-7,14-dione, 9CI
- SCHEMBL10262695
- A870351
- NSC 622946
- Hypericin - CAS 548-04-9
- NSC 407313
- Hypericin from Hypericum perforatum, ~95% (HPLC)
- DTXSID40203270
- SCHEMBL3182
- Phenanthro[1,9,8-opqra]perylene-7,14-dione,1,3,4,6,8,13-hexahydroxy-10,11-dimethyl-, stereoisomer
- NSC-622946
- Hypericin [USAN]
- HB3934
- AS-74733
- 5,7,11,18,22,24-hexahydroxy-13,16-dimethyloctacyclo[13.11.1.12,10.03,8.04,25.019,27.021,26.014,28]octacosa-1(27),2(28),3,5,7,10,12,14,16,18,21,23,25-tridecaene-9,20-dione
- BiomolKI_000032
- HY-N0453
- 1,3,4,6,8,13-Hexahydroxy-10,11-dimethylphenanthro(1,10,9,8-opqra)perylene-7,14-dione
- 9,11,13,16,18,20-hexahydroxy-5,24-dimethyloctacyclo[13.11.1.12,10.03,8.04,25.019,27.021,26.014,28]octacosa-1(26),2,4(25),5,8,10,12,14(28),15(27),16,18,20,23-tridecaene-7,22-dione
- Z1736866019
- CS-5687
- BDBM50060874
- NS00001496
- Hypericin (SGX301)
- SGX301
- CHEBI:5835
- NCI60_006799
- SGX-301
- EINECS 208-941-0
- AKOS015895658
- NCI60_003879
- hypericin [INN]
- hipericin
- 548-04-9
- Hypericin is known as an anthroquinone derivative found in St. John's Wort.
- FT-0627169
- BiomolKI2_000040
- Hypericin, primary pharmaceutical reference standard
- CHEMBL286494
- LMPK13040001
- AC-6048
- 5,7,11,18,22,24-HEXAHYDROXY-13,16-DIMETHYLOCTACYCLO[13.11.1.1(2),(1)?.0(3),?.0?,(2)?.0(1)?,(2)?.0(2)(1),(2)?.0(1)?,(2)?]OCTACOSA-1,3,5,7,10,12,14(28),15(27),16,18,21,23,25-TRIDECAENE-9,20-DIONE
- HSCI1_000202
- InChI=1/C30H16O8/c1-7-3-9(31)19-23-15(7)16-8(2)4-10(32)20-24(16)28-26-18(12(34)6-14(36)22(26)30(20)38)17-11(33)5-13(35)21(29(19)37)25(17)27(23)28/h3-6,31-36H,1-2H
- BRD-K29673530-001-03-9
- CCG-36081
- NCGC00163378-01
- 4,5,7,4',5',7'-Hexahydroxy-2,2'-dimethyl-mesonapthtodianthron
- CCRIS 8166
- 1,4,6,8,13-Hexahydroxy-10,11-dimethylphenanthro [1,10,9,8-opqra]perylene-7,14-dione P-conformer
- Q-100618
- CHEMBL5082596
- UNII-7V2F1075HD
- SR-05000002344
- Cyclo werro
- NCGC00162454-01
- NCGC00163378-02
- M01850
- hexahydroxy(dimethyl)[?]dione
- 1:6:8:10:11:13-hexahydroxy-3:4-dimethyl-meso-naphthodianthrene-7:14-dione
- WHO 11835
- Hypericum Perforatum Extract
- 5,9,11,18,22,24-hexahydroxy-13,16-dimethyloctacyclo[13.11.1.1(2),(1)?.0(3),?.0?,(2)?.0(1)?,(2)?.0(2)(1),(2)?.0(1)?,(2)?]octacosa-1(27),2(28),3,5,8,10,12,14,16,18,21(26),22,24-tridecaene-7,20-dione
- YDOIFHVUBCIUHF-UHFFFAOYSA-N
- Hypericin (USAN)
- 9,11,13,16,18,22-hexahydroxy-5,24-dimethyloctacyclo[13.11.1.1(2),(1)?.0(3),?.0?,(2)?.0(1)?,(2)?.0(2)(1),(2)?.0(1)?,(2)?]octacosa-1,3,5,8,10(28),11,13,15(27),16,18,21,23,25-tridecaene-7,20-dione
- BRD-K29673530-001-05-4
- 5,7,11,18,22,24-hexahydroxy-13,16-dimethyloctacyclo[13.11.1.1(2),(1)?.0(3),?.0?,(2)?.0(1)?,(2)?.0(2)(1),(2)?.0(1)?,(2)?]octacosa-1,3,5,7,10,12,14(28),15,17,19(27),21(26),22,24-tridecaene-9,20-dione
- D12433
- 1372719-41-9
- 9,11,13,16,18,22-hexahydroxy-5,24-dimethyloctacyclo[13.11.1.1(2),(1)?.0(3),?.0?,(2)?.0(1)?,(2)?.0(2)(1),(2)?.0(1)?,(2)?]octacosa-1(26),2,4(25),5,8,10(28),11,13,15,17,19(27),21,23-tridecaene-7,20-dione
- HYPERICIN (CONSTITUENT OF ST. JOHN'S WORT) [DSC]
- Hypericina
- HYPERICIN [MI]
- HYPERICIN (CONSTITUENT OF ST. JOHN'S WORT)
- FH01456
- 208-941-0
- DTXCID40125761
- 9,11,13,16,18,20-hexahydroxy-5,24-dimethyloctacyclo(13.11.1.12,10.03,8.04,25.019,27.021,26.014,28)octacosa-1(26),2,4(25),5,8,10,12,14(28),15(27),16,18,20,23-tridecaene-7,22-dione
- MDL： MFCD00016683
- Inchi： 1S/C30H16O8/c1-7-3-9(31)19-23-15(7)16-8(2)4-10(32)20-24(16)28-26-18(12(34)6-14(36)22(26)30(20)38)17-11(33)5-13(35)21(29(19)37)25(17)27(23)28/h3-6,33-38H,1-2H3
- InChI Key： YDOIFHVUBCIUHF-UHFFFAOYSA-N
- SMILES： OC1C2C(=CC(=C3C4C(=CC(=C5C(=C6C(C=C(C)C7=C8C(C)=CC(C=1C8=C(C3=2)C(C=45)=C76)=O)=O)O)O)O)O)O
- BRN： 1917913

Computed Properties

Exact Mass: 504.08500
Monoisotopic Mass: 504.08451746 g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 6
Hydrogen Bond Acceptor Count: 8
Heavy Atom Count: 38
Rotatable Bond Count: 0
Complexity: 1090
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Surface Charge: 0
Tautomer Count: 986
XLogP3: 6.9
Topological Polar Surface Area: 156
Molecular Weight: 504.4

Experimental Properties

Color/Form: Black powder
Density: 1.9150
Melting Point: 299-301°C
Boiling Point: No data available
Flash Point: 584.6 °C
Refractive Index: 2.13
Solubility: 1 M NaOH: 10 mg/mL
Water Partition Coefficient: Soluble in ethanol, dimethyl sulfoxide, methanol, acetone, ethylmethylketone, pyridine and sodium hydroxide. Insoluble in water.
PSA: 155.52000
LogP: 5.39180
Merck: 14,4863
Sensitiveness: Light Sensitive
FEMA: 2694
Solubility: 1 M NaOH: 10 mg/mL

Hypericin Security Information

Symbol:
Signal Word：Danger
Hazard Statement： H301,H317
Warning Statement： P280,P301+P310
Hazardous Material transportation number：2811
WGK Germany：3
Hazard Category Code： 22-43
Safety Instruction： S22-S36
FLUKA BRAND F CODES：8
RTECS：SF8472000
Hazardous Material Identification：
Storage Condition：Powder -20°C 3 years 4°C 2 years In solvent -80°C 6 months -20°C 1 month
Risk Phrases：R22
Safety Term：S22;S36

Hypericin Customs Data

HS CODE：2914700090
Customs Data：

China Customs Code:
2914700090

Overview:

2914700090 Halogenation of other ketones and quinones\Sulfonated derivative(Including nitrated and nitrosative derivatives). VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:5.5% general tariff:30.0%

Declaration elements:

Product Name, component content, use to, Acetone declared packaging

Summary:

HS: 2914700090 halogenated, sulphonated, nitrated or nitrosated derivatives of ketones and quinones, whether or not with other oxygen function Tax rebate rate:9.0% Supervision conditions:none VAT:17.0% MFN tariff:5.5% General tariff:30.0%

Hypericin Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
SHANG HAI XIAN DING Biotechnology Co., Ltd.	A-OX818-2mg	Hypericin	548-04-9	,>96%	2mg	340.0CNY	2021-08-04
SHANG HAI XIAN DING Biotechnology Co., Ltd.	A-BV922-5mg	Hypericin	548-04-9	96%	5mg	710.0CNY	2021-08-04
SHANG HAI XIAN DING Biotechnology Co., Ltd.	A-BV922-25mg	Hypericin	548-04-9	96%	25mg	2382.0CNY	2021-08-04
XI GE MA AO DE LI QI （ SHANG HAI ） MAO YI Co., Ltd.	PHL89226-10MG	Hypericin	548-04-9		10mg	¥7599.2	2023-09-09
XI GE MA AO DE LI QI （ SHANG HAI ） MAO YI Co., Ltd.	00190585-10MG	Hypericin	548-04-9		10mg	¥9039.64	2025-01-16
XI GE MA AO DE LI QI （ SHANG HAI ） MAO YI Co., Ltd.	56690-1MG	Hypericin	548-04-9		1mg	¥3405.44	2023-10-02
TRC	H998190-1mg	Hypericin	548-04-9		1mg	$ 74.00	2023-09-07
TRC	H998190-2.5mg	Hypericin	548-04-9		2.5mg	$ 176.00	2023-09-07
TRC	H998190-5mg	Hypericin	548-04-9		5mg	$316.00	2023-05-18
TRC	H998190-10mg	Hypericin	548-04-9		10mg	$ 589.00	2023-09-07

Hypericin Suppliers

Tiancheng Chemical (Jiangsu) Co., Ltd

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(CAS:548-04-9)金丝桃素

Order Number:LE27050840

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Quantity:25KG,200KG,1000KG

Purity:99%

Pricing Information Last Updated:Friday, 20 June 2025 13:02

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Amadis Chemical Company Limited

Gold Member

Audited Supplier

(CAS:548-04-9)Hypericin

Order Number:A870351

Stock Status:in Stock

Quantity:25mg/50mg/100mg/250mg/1g

Purity:99%

Pricing Information Last Updated:Friday, 30 August 2024 09:22

Price ($):188.0/283.0/402.0/715.0/1930.0

Email:sales@amadischem.com

Product Official Link

Hypericin Spectrogram

1H NMR

300 MHz

DMSO

13C NMR

Hypericin Related Literature

1. Lower sensitivity of FHC fetal colon epithelial cells to photodynamic therapy compared to HT-29 colon adenocarcinoma cells despite higher intracellular accumulation of hypericin

Jaromír Mike?,Martina Hy??alová,Lenka Ko?í,Rastislav Jend?elovsky,Ján Kova?,Alena Vaculová,Ji?ina Hofmanová,Alois Kozubík,Peter Fedoro?ko Photochem. Photobiol. Sci. 2011 10 626
2. Applicability of new degradable hypericin–polymer-conjugates as photosensitizers: principal mode of action demonstrated by in vitro models

Daniela Feinweber,Thomas Verwanger,Oliver Brüggemann,Ian Teasdale,Barbara Krammer Photochem. Photobiol. Sci. 2014 13 1607
3. Hypericin incorporation and localization in fixed HeLa cells for various conditions of fixation and incubation

Thanh T. K. Vuong,Christine Vever-Bizet,Stéphanie Bonneau,Geneviève Bourg-Heckly Photochem. Photobiol. Sci. 2011 10 561
4. Influence of the electron donor properties of hypericin on its sensitizing ability in DSSCs

Katarina Cvetanovic Zobenica,Uros Lacnjevac,Mihajlo Etinski,Dana Vasiljevic-Radovic,Dragomir Stanisavljev Photochem. Photobiol. Sci. 2019 18 2023
5. Drug efflux transporters, MRP1 and BCRP, affect the outcome of hypericin-mediated photodynamic therapy in HT-29 adenocarcinoma cells

Rastislav Jend?elovsky,Jaromír Mike?,Ján Koval',Karel Sou?ek,Ji?ina Procházková,Martin Kello,Veronika Sa?ková,Ji?ina Hofmanová,Alois Kozubík,Peter Fedoro?ko Photochem. Photobiol. Sci. 2009 8 1716

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548-04-9 (Hypericin) Related Products

Recommended suppliers

Tiancheng Chemical (Jiangsu) Co., Ltd

(CAS:548-04-9)金丝桃素

Purity:99%

Quantity:25KG,200KG,1000KG

Price ($):Inquiry

Amadis Chemical Company Limited

(CAS:548-04-9)Hypericin

Purity:99%/99%/99%/99%/99%

Quantity:25mg/50mg/100mg/250mg/1g

Price ($):188.0/283.0/402.0/715.0/1930.0

Cas no 548-04-9 (Hypericin)

Hypericin Chemical and Physical Properties

Names and Identifiers

Computed Properties

Experimental Properties

Hypericin Security Information

Hypericin Customs Data

China Customs Code:

Overview:

Declaration elements:

Summary:

Hypericin Pricemore >>

Hypericin Suppliers

Hypericin Spectrogram

Hypericin Related Literature

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548-04-9 (Hypericin) Related Products